Cas no 81308-21-6 (N-(3-METHOXYBENZYOL)ANILINE)

• Product Name: N-(3-METHOXYBENZYOL)ANILINE
• CAS No: 81308-21-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 986621
• PubChem ID: 775228
• Update Time: 2025-05-22

N-(3-METHOXYBENZYOL)ANILINE Chemical and Physical Properties

Names and Identifiers

• N-(3-METHOXYBENZYOL)ANILINE
• N-(3-methoxylphenylmethyl)aniline
• 81308-21-6
• AB00087723-01
• SB77224
• Oprea1_111286
• SCHEMBL1134085
• AKOS000222549
• C78486
• N-[(3-methoxyphenyl)methyl]aniline
• 3-Methoxy-N-phenylbenzylamine
• N-(3-Anisyl)-N-phenyl-amine
• N-(3-Methoxybenzyl)aniline
• CS-0331006
• Cambridge id 5533593
• Z137577014
• Oprea1_692186
• WGJLFGPPEXLLNQ-UHFFFAOYSA-N
• DB-117330

• Inchi： 1S/C14H15NO/c1-16-14-9-5-6-12(10-14)11-15-13-7-3-2-4-8-13/h2-10,15H,11H2,1H3
• InChI Key： WGJLFGPPEXLLNQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-(3-METHOXYBENZYOL)ANILINE

N-(3-METHOXYBENZYOL)ANILINE: A Comprehensive Overview

N-(3-METHOXYBENZYOL)ANILINE, also known by its CAS number 81308-21-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of aniline, a fundamental aromatic amine, and features a methoxybenzoyl group attached to the nitrogen atom. The structure of this compound is characterized by the presence of a methoxy group (-OCH3) on the benzene ring, which imparts unique electronic and steric properties to the molecule. Recent studies have highlighted its potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of N-(3-METHOXYBENZYOL)ANILINE involves a series of well-established organic reactions. The starting material is typically aniline, which undergoes acylation using 3-methoxybenzoyl chloride or its equivalent. This reaction is facilitated by the presence of a base, such as pyridine or triethylamine, to neutralize the generated hydrochloric acid. The reaction conditions are optimized to ensure high yield and purity of the final product. The product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in its purest form.

One of the most intriguing aspects of N-(3-METHOXYBENZYOL)ANILINE is its electronic properties. The methoxy group on the benzene ring acts as an electron-donating group, which increases the electron density on the aromatic ring. This effect is further amplified by the resonance between the oxygen atom in the methoxy group and the benzene ring. As a result, this compound exhibits enhanced reactivity towards electrophilic substitution reactions. Recent research has demonstrated that this property can be exploited in the design of novel materials with tailored electronic characteristics.

In terms of applications, N-(3-METHOXYBENZYOL)ANILINE has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for drug discovery due to its ability to interact with various biological targets. For instance, studies have shown that this compound can modulate enzyme activity and influence cellular signaling pathways. In agrochemicals, it has been explored as a candidate for herbicides and fungicides due to its ability to inhibit key enzymes involved in plant metabolism.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of N-(3-METHOXYBENZYOL)ANILINE. Using density functional theory (DFT), researchers have calculated its electronic structure and predicted its reactivity under different conditions. These studies have revealed that the compound exhibits a high degree of conjugation due to the resonance between the aromatic rings and the nitrogen atom. This conjugation not only enhances its stability but also contributes to its unique optical properties.

Another area where N-(3-METHOXYBENZYOL)ANILINE has garnered attention is in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of advanced coatings and sensors. SAMs formed by this compound exhibit excellent adhesion properties and can be functionalized with various groups to tailor their surface chemistry. Recent research has demonstrated that these SAMs can be used as templates for growing nanostructured materials with applications in catalysis and energy storage.

In conclusion, N-(3-METHOXYBENZYOL)ANILINE (CAS No 81308-21-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique electronic properties, derived from its methoxybenzoyl group, make it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.